Centrolobine
Centrolobine
Centrolobine is a diarylheptanoid.
Brand Name:
Vulcanchem
CAS No.:
1484-91-9
VCID:
VC0073297
InChI:
InChI=1S/C20H24O3/c1-22-18-13-8-16(9-14-18)20-4-2-3-19(23-20)12-7-15-5-10-17(21)11-6-15/h5-6,8-11,13-14,19-21H,2-4,7,12H2,1H3/t19-,20+/m1/s1
SMILES:
COC1=CC=C(C=C1)C2CCCC(O2)CCC3=CC=C(C=C3)O
Molecular Formula:
C20H24O3
Molecular Weight:
312.4 g/mol
Centrolobine
CAS No.: 1484-91-9
Main Products
VCID: VC0073297
Molecular Formula: C20H24O3
Molecular Weight: 312.4 g/mol
CAS No. | 1484-91-9 |
---|---|
Product Name | Centrolobine |
Molecular Formula | C20H24O3 |
Molecular Weight | 312.4 g/mol |
IUPAC Name | 4-[2-[(2R,6S)-6-(4-methoxyphenyl)oxan-2-yl]ethyl]phenol |
Standard InChI | InChI=1S/C20H24O3/c1-22-18-13-8-16(9-14-18)20-4-2-3-19(23-20)12-7-15-5-10-17(21)11-6-15/h5-6,8-11,13-14,19-21H,2-4,7,12H2,1H3/t19-,20+/m1/s1 |
Standard InChIKey | VKLGDLFSGNHXAV-UXHICEINSA-N |
Isomeric SMILES | COC1=CC=C(C=C1)[C@@H]2CCC[C@@H](O2)CCC3=CC=C(C=C3)O |
SMILES | COC1=CC=C(C=C1)C2CCCC(O2)CCC3=CC=C(C=C3)O |
Canonical SMILES | COC1=CC=C(C=C1)C2CCCC(O2)CCC3=CC=C(C=C3)O |
Description | Centrolobine is a diarylheptanoid. |
Synonyms | 4-[2-[(2R,6S)-6-(4-methoxyphenyl)oxan-2-yl]ethyl]phenol |
PubChem Compound | 442780 |
Last Modified | Nov 11 2021 |
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